molecular formula C16H13NO3 B2475032 2-(1,3-Dioxoindan-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile CAS No. 1023874-78-3

2-(1,3-Dioxoindan-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile

Cat. No. B2475032
CAS RN: 1023874-78-3
M. Wt: 267.284
InChI Key: KTEFXGGXUWVDMG-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of various diastereomeric 1,2,4-thiadiazole-5-carbonitriles depends on the reaction of N-imidoylthioureas with 2-(1,3-dioxoindan-2-ylidene)malononitrile . The reaction of N-imidoylthioureas with 2-(1,3-dioxoindan-2-ylidene)malononitrile furnished indeno[1,2-d][1,3]thiazepines in 70-85% yields .


Molecular Structure Analysis

The molecular structure of “2-(1,3-Dioxoindan-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile” can be analyzed using various chemistry software . The molecule contains a central folded ring system of two cis-fused 5-membered heterocyclic rings .


Chemical Reactions Analysis

The reaction of N-imidoylthioureas with 2-(1,3-dioxoindan-2-ylidene)malononitrile led to the formation of 1,3,5-thiadiazepines . The mechanism of the products’ formation is discussed .


Physical And Chemical Properties Analysis

The physical and chemical properties of “2-(1,3-Dioxoindan-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile” include its molecular weight, density, melting point, boiling point, and molecular formula .

Scientific Research Applications

Organic Solar Cells (OSCs)

Interface Reactions and Stability

Long-term stability is crucial for practical applications of organic solar cells (OSCs). The stability of OSCs depends on factors such as materials stability, morphology stability of bulk-heterojunctions, and interface stability. In particular, the interface stability between the emerging acceptor–donor–acceptor (A–D–A) type nonfullerene active layers and interfacial layers plays a critical role .

Mechanism and Strategies:

Photocatalysis

SAM1 Modification for Photostability

The compound has been investigated for its photocatalytic properties. For instance, the SAM1 modification of 4-((1,3-dioxoindan-2-ylidene)methyl)benzoic acid passivates the photocatalytic sites of ZnO, improving the photostability of nonfullerene OSCs .

Pharmaceutical Testing

(2-(((1,3-Dioxoindan-2-ylidene)methyl)amino)phenyl)-N-methylformamide

This compound has potential applications in pharmaceutical testing. High-quality reference standards are available for accurate results .

Mechanism of Action

Glycine, valine, and α-amino acid esters react with 2-(1,3-dioxoindan-2-ylidene)malononitrile by a Michael addition–elimination mechanism with replacement of one cyano group by the α-amino acid or α-amino acid ester entity .

Safety and Hazards

The safety and hazards of “2-(1,3-Dioxoindan-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile” can be found in its Safety Data Sheet . In combustion, toxic fumes may form .

properties

IUPAC Name

2-(1,3-dioxoinden-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H13NO3/c1-16(2,3)15(20)11(8-17)12-13(18)9-6-4-5-7-10(9)14(12)19/h4-7H,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KTEFXGGXUWVDMG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)C(=O)C(=C1C(=O)C2=CC=CC=C2C1=O)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H13NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

267.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(1,3-Dioxoindan-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile

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